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Compound of Interest

Compound Name: 1-(Pyrazin-2-yl)ethanethiol

Cat. No.: B15239160

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(Pyrazin-2-yl)ethanethiol (CAS:
35250-53-4), a heterocyclic thiol with significant applications in the flavor and fragrance
industry. This document details its chemical and physical properties, outlines known synthetic
routes, and presents available spectral data. While its primary established role is as a flavoring
agent, this guide also addresses the current landscape of research into its potential biological
activities, noting the limited availability of peer-reviewed studies in this area. The information is
intended to serve as a foundational resource for researchers and professionals in organic
synthesis, food chemistry, and drug discovery.

Chemical and Physical Properties

1-(Pyrazin-2-yl)ethanethiol is a colorless to pale yellow liquid known for its potent, sulfurous,
and meaty aroma.[1][2][3] It is a key contributor to the flavor profiles of various food products.
[2][4] The compound's properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15239160?utm_src=pdf-interest
https://www.benchchem.com/product/b15239160?utm_src=pdf-body
https://www.benchchem.com/product/b15239160?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrazineethanethiol
https://www.thegoodscentscompany.com/data/rw1035631.html
https://cymitquimica.com/cas/35250-53-4/
https://www.thegoodscentscompany.com/data/rw1035631.html
https://www.nbinno.com/article/flavors/2-pyrazinylethanethiol-chemical-properties-synthesis-applications-aq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15239160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 35250-53-4 [1]

Molecular Formula CeHsN2S [3]

Molecular Weight 140.21 g/mol [1]
Appearance Colorless to pale yellow liquid [11[3]

Odor Sulfurous, meaty, cabbage-like  [1][2]

Boiling Point 105-110 °C at 20 mmHg [1]

Density 1.142 g/mL at 25 °C

Refractive Index

1.56000 to 1.57000 at 20.00
°C

[2]

Flash Point >110 °C (>230 °F) [2]
Partially soluble in water;

Solubility soluble in most organic [5]
solvents.
InChl=1S/C6H8N2S/c9-4-1-6-

InChl [3]
5-7-2-3-8-6/h2-3,5,9H,1,4H2

SMILES SCCC1=NC=CN=C1 [3]

Synthesis and Manufacturing

The primary synthetic route to 1-(Pyrazin-2-yl)ethanethiol involves the precursor 2-

vinylpyrazine. While detailed, step-by-step industrial synthesis protocols are proprietary, the

general chemical transformations are understood.

Synthesis of 2-Vinylpyrazine

The precursor, 2-vinylpyrazine, can be synthesized via the condensation of 2-methylpyrazine

with formaldehyde, followed by dehydration of the resulting alcohol intermediate.[6] This

process is analogous to the synthesis of 2-vinylpyridine.[6]
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Conversion of 2-Vinylpyrazine to 1-(Pyrazin-2-
yl)ethanethiol

The conversion of 2-vinylpyrazine to the target thiol is achieved through the addition of a sulfur-
containing nucleophile across the vinyl group's double bond. One reported method involves the
reaction of 2-vinylpyrazine with hydrogen sulfide.[6]

Below is a diagram illustrating the logical workflow for the synthesis of 1-(Pyrazin-2-
yl)ethanethiol.

Synthesis Workflow

2-Methylpyrazine Formaldehyde

Dehydration

2-Vinylpyrazine Hydrogen Sulfide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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